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Compound of Interest

Compound Name: Quizalofop-P

Cat. No.: B1240509

This guide provides a comprehensive comparison of the performance of Quizalofop-P, a
selective post-emergence herbicide, against various grass weed species. It is intended for
researchers, scientists, and professionals in the field of agricultural science and weed
management. This document synthesizes experimental data on the herbicide's efficacy,
outlines common experimental protocols for its evaluation, and discusses its mechanism of
action.

Mechanism of Action

Quizalofop-P-ethyl, the active ingredient in many commercial formulations, belongs to the
aryloxyphenoxypropionate (“fop") class of herbicides.[1] Its primary mode of action is the
inhibition of the enzyme acetyl-CoA carboxylase (ACCase).[1][2][3] ACCase is a critical enzyme
in the biosynthesis of fatty acids, which are essential components of cell membranes and are
vital for plant growth.[2][4]

The herbicide is absorbed through the foliage of the grass weeds and is rapidly translocated
throughout the plant, accumulating in the meristematic regions (growing points).[1][2][5] By
inhibiting ACCase, Quizalofop-P disrupts the production of fatty acids, leading to a cessation
of cell membrane formation and, ultimately, the death of the weed.[1][6] This selective action is
highly effective against grass species, while broadleaf crops, which possess a resistant form of
the ACCase enzyme, remain unharmed.[4][6] Visible symptoms of herbicide action, such as
yellowing (chlorosis) and tissue death (necrosis), typically appear within one to three weeks of
application.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [A Comparative Analysis of Quizalofop-P Efficacy on
Grass Weed Species]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1240509#quizalofop-p-performance-against-different-
grass-weed-species]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://chemicalwarehouse.com/blogs/active-ingredients/quizalofop-p-ethyl
https://www.pomais.com/product/quizalofop-p-ethyl-herbicide/
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/583.htm
https://www.nissanchem.co.jp/eng/targa/action/
https://www.medchemexpress.com/quizalofop-p.html
https://www.jindunchemical.com/h-nd-857.html
https://www.jindunchemical.com/h-nd-857.html
https://www.benchchem.com/product/b1240509#quizalofop-p-performance-against-different-grass-weed-species
https://www.benchchem.com/product/b1240509#quizalofop-p-performance-against-different-grass-weed-species
https://www.benchchem.com/product/b1240509#quizalofop-p-performance-against-different-grass-weed-species
https://www.benchchem.com/product/b1240509#quizalofop-p-performance-against-different-grass-weed-species
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1240509?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

